Cas no 2228849-75-8 (4-(1-bromopropan-2-yl)-2-methoxy-6-methylpyridine)

• Product Name: 4-(1-bromopropan-2-yl)-2-methoxy-6-methylpyridine
• CAS No: 2228849-75-8
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6183364
• PubChem ID: 165642834
• Update Time: 2025-05-27

4-(1-bromopropan-2-yl)-2-methoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(1-bromopropan-2-yl)-2-methoxy-6-methylpyridine
• 2228849-75-8
• EN300-1917432

• Inchi： 1S/C10H14BrNO/c1-7(6-11)9-4-8(2)12-10(5-9)13-3/h4-5,7H,6H2,1-3H3
• InChI Key： OCEBZKIMVYVRAU-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=C(N=C(C)C=1)OC

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1Ų

Additional information on 4-(1-bromopropan-2-yl)-2-methoxy-6-methylpyridine

Research Briefing on 4-(1-bromopropan-2-yl)-2-methoxy-6-methylpyridine (CAS: 2228849-75-8)

The compound 4-(1-bromopropan-2-yl)-2-methoxy-6-methylpyridine (CAS: 2228849-75-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, applications, and potential therapeutic implications, providing a comprehensive overview for professionals in the field.

Recent studies highlight the role of 4-(1-bromopropan-2-yl)-2-methoxy-6-methylpyridine as a versatile intermediate in the synthesis of complex bioactive molecules. Its unique structural features, including the bromopropan-2-yl and methoxy-methylpyridine moieties, make it a valuable building block for drug discovery. Researchers have employed advanced techniques such as NMR spectroscopy and X-ray crystallography to confirm its molecular structure and purity, ensuring its reliability in further applications.

One of the key areas of investigation involves the compound's potential as a precursor in the development of kinase inhibitors. Preliminary data suggest that derivatives of 4-(1-bromopropan-2-yl)-2-methoxy-6-methylpyridine exhibit promising activity against specific kinase targets, which are implicated in various cancers and inflammatory diseases. These findings are supported by in vitro assays demonstrating significant inhibition of target kinases at micromolar concentrations.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology probes. Its reactive bromine atom allows for facile functionalization, enabling the attachment of fluorescent tags or other reporter groups. This property has been leveraged in studies aimed at elucidating protein-ligand interactions and cellular signaling pathways, providing insights into fundamental biological processes.

Despite these advancements, challenges remain in optimizing the synthetic routes for 4-(1-bromopropan-2-yl)-2-methoxy-6-methylpyridine to improve yield and scalability. Recent efforts have focused on green chemistry approaches, such as catalytic bromination and solvent-free reactions, to address these issues. These innovations not only enhance the efficiency of production but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In conclusion, 4-(1-bromopropan-2-yl)-2-methoxy-6-methylpyridine represents a promising candidate for further exploration in drug discovery and chemical biology. Its multifaceted applications, coupled with ongoing advancements in synthesis and characterization, underscore its potential to contribute to the development of novel therapeutics and research tools. Future studies should aim to expand its scope, particularly in vivo evaluations and clinical translations, to fully realize its benefits.